2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde

• CAS RN: 402718-53-0
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• IUPAC Name: 2-heptyl-4-oxo-1H-quinoline-3-carbaldehyde
• InChI: InChI=1S/C17H21NO2/c1-2-3-4-5-6-10-16-14(12-19)17(20)13-9-7-8-11-15(13)18-16/h7-9,11-12H,2-6,10H2,1H3,(H,18,20)
• InChI Key: YDGMJDFKESRTIZ-UHFFFAOYSA-N
• SMILES: CCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)C=O

Description

2-Heptyl-4-oxo-1,4-dihydroquinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-heptyl-4(1H)-quinolone (5 mmol), hexamine (2.5 mmol), and TFA (7.5 ml) was stirred at reflux under nitrogen for 30 hours. MeOH (15 ml) and water (15 ml) were added, and heating was continued for 1 hour. 3 M HCl (5 ml) was added and the heating was continued for a further period of 30 minutes. The mixture was cooled and the precipitate removed by filtration and washed with water. The solid on trituration with acetone afforded the title compound in 40% yield. Recrystallisation from MeOH/EtOAc gave colourless needles, mp 245-248° C. (dec).